Cas no 162857-62-7 (Polygalasaponin II)

• Product Name: Polygalasaponin II
• CAS No: 162857-62-7
• MF: C₄₈H₇₈O₁₉
• MW: 959.121537685394
• CID: 172158
• PubChem ID: 11766431
• Update Time: 2024-11-06

Polygalasaponin II Chemical and Physical Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3-(b-D-glucopyranosyloxy)-2,23-dihydroxy-,2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl ester, (2b,3b,4a)- (9CI)
• PolygalasaponinII
• Olean-12-en-28-oicacid, 3-(b-D-glucopyranosyloxy)-2,23-dihydroxy-,2-O-(6-deoxy-a-L-mannopyranosyl)-b-D-glucopyranosyl ester,
• Polygalasaponin II
• HY-N8112
• Polygalasaponin LII
• CS-0140158
• E88784
• FS-7387
• 162857-62-7
• DA-76978

• Inchi： 1S/C48H78O19/c1-21-29(53)32(56)35(59)39(62-21)65-37-34(58)31(55)26(19-50)64-41(37)67-42(61)48-14-12-43(2,3)16-23(48)22-8-9-28-44(4)17-24(52)38(66-40-36(60)33(57)30(54)25(18-49)63-40)45(5,20-51)27(44)10-11-47(28,7)46(22,6)13-15-48/h8,21,23-41,49-60H,9-20H2,1-7H3/t21-,23-,24-,25+,26+,27+,28+,29-,30+,31+,32+,33-,34-,35+,36+,37+,38-,39-,40-,41-,44-,45-,46+,47+,48-/m0/s1
• InChI Key： IYMDTUUDLAHXGD-NDQJOVDZSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](C[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC[C@@]5(C(=O)O[C@H]6[C@@H]([C@H]([C@@H]([C@@H](CO)O6)O)O)O[C@H]6[C@@H]([C@@H]([C@H]([C@H](C)O6)O)O)O)CCC(C)(C)C[C@H]5C4=CC[C@@H]32)[C@]1(C)CO)O

Computed Properties

• Exact Mass: 958.51373025 g/mol
• Monoisotopic Mass: 958.51373025 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 67
• Rotatable Bond Count: 10
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 25
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 959.1
• XLogP3: 0.8
• Topological Polar Surface Area: 315

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids